Cas no 14696-66-3 (Diphosphoric acid,aluminum salt (3:4))

• Product Name: Diphosphoric acid,aluminum salt (3:4)
• CAS No: 14696-66-3
• MF: Al₄O₂₁P₆
• MW: 629.756121635437
• CID: 146063
• Update Time: 2024-01-25

Diphosphoric acid,aluminum salt (3:4) Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,aluminum salt (3:4)
• tetraaluminium tris(pyrophosphate)
• aluminum diphosphate (4:3)
• aluminum hydrogen diphosphate
• Aluminum pyrophosphate
• diphosphoric acid - aluminum (3:4)
• Diphosphoric acid, aluminium salt (3:4)
• aluminium pyrophosphate
• Tetraaluminum tris(pyrophosphate)
• Diphosphoric acid, aluminum salt (3:4)

• Inchi： 1S/4Al.3H4O7P2/c;;;;3*1-8(2,3)7-9(4,5)6/h;;;;3*(H2,1,2,3)(H2,4,5,6)/q4*+3;;;/p-12
• InChI Key： XGFPOHQJFNFBKA-UHFFFAOYSA-B
• SMILES： [Al+3].[Al+3].[Al+3].[Al+3].P(OP([O-])([O-])=O)([O-])([O-])=O.P(OP([O-])([O-])=O)([O-])([O-])=O.P(OP([O-])([O-])=O)([O-])([O-])=O

Computed Properties

• Exact Mass: 201.90123
• Monoisotopic Mass: 641.75583
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 373

Experimental Properties

• PSA: 132.78